ATP-responsive Mn(ii)-based T1 contrast agent for MRI†
Chemical Communications Pub Date: 2023-09-19 DOI: 10.1039/D3CC03430E
Abstract
A novel diacetylpyridylcarbohydrazide–DAPyCOHz-based manganese(II) chelate with dipicolylamine/zinc(II) (DPA/Zn2+) arms (MnLDPA-Zn2) was developed for adenosine triphosphate (ATP) responsive magnetic resonance imaging (MRI) T1 contrast applications. Compound 2 shows enhanced relaxivity (r1 = 11.52 mM−1 s−1) upon selective ATP binding over other phosphates.
Recommended Literature
- [1] Foods and drugs analysis
- [2] Electrochemical N2 fixation to NH3 under ambient conditions: porous LiFe5O8 nanoparticle–reduced graphene oxide as a highly efficient and selective catalyst†
- [3] Electronic structure of Al, Ga, In and Cu doped ZnO/Cu(111) bilayer films†
- [4] High-performance extraction of alkaloids using aqueous two-phase systems with ionic liquids†
- [5] Facile synthesis of highly disperse Ni–Co nanoparticles over mesoporous silica for enhanced methane dry reforming†
- [6] Analysis of the Raman spectra of Ca2+-dipicolinic acid alone and in the bacterial spore core in both aqueous and dehydrated environments
- [7] Polyhydroxyalkanoate-derived hydrogen-bond donors for the synthesis of new deep eutectic solvents†
- [8] pH switchable and fluorescent ratiometric squarylium indocyanine dyes as extremely alkaline solution sensors†
- [9] Inside back cover
- [10] Considering the hexad of learning domains in the laboratory to address the overlooked aspects of chemistry education and fragmentary approach to assessment of student learning
Journal Name：Chemical Communications
Research Products
-
CAS no.: 19396-73-7
-
CAS no.: 12134-29-1
